3-Bromo-3,3-difluoropropanoic acid

• IUPAC Name: 3-bromo-3,3-difluoropropanoic acid
• InChI: InChI=1S/C3H3BrF2O2/c4-3(5,6)1-2(7)8/h1H2,(H,7,8)
• InChI Key: ZZUMEZGPHGRMFZ-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)C(F)(F)Br
• Molecular Formula: C3H3BrF2O2
• DSSTOX Substance ID: DTXSID60563989
• Molecular Weight: 188.96 g/mol
• CAS RN: 130312-65-1

Description

3-Bromo-3,3-difluoropropanoic acid (BDFPA) is a fluorinated organic compound that has gained attention in recent years due to its potential applications in various fields of science. This molecule has been used as a reagent in organic synthesis, as a building block for drug discovery, and as a tool for studying enzyme mechanisms.

Scientific Research Applications

Synthesis and Chemical Building Blocks

3-Bromo-3,3-difluoropropanoic acid and its derivatives play a significant role in organic synthesis. For instance, its use in the synthesis of ethyl 3,3,3-trifluoropropanoate and ethyl 2-bromo-3,3,3-trifluoropropanoate has been documented. These compounds are synthesized via oxidation of corresponding acetals, a method involving radical addition of halogenated reagents to ethyl vinyl ether (Molines & Wakselman, 1987). Additionally, it serves as a versatile building block in the synthesis of trifluoromethylated heterocycles and various aliphatic compounds, including trifluoro-1,2-epoxypropane (Lui, Marhold, & Rock, 1998).

Applications in Drug Discovery and Development

A notable application of derivatives of this compound is in drug discovery and development. A palladium-catalyzed gem-difluoroallylation of organoborons using 3-bromo-3,3-difluoropropene has been developed, demonstrating advantages such as low catalyst loading, broad substrate scope, and excellent functional group compatibility. This method offers a practical route for applications in drug discovery and development (Min et al., 2014).

Utility in Synthesizing β-Amino Acid Derivatives

In the realm of amino acid derivatives, this compound derivatives have been used in the highly stereoselective synthesis of anti-α-trifluoromethyl-β-amino acid derivatives. This synthesis involves Reformatsky-type reactions with various imines, presenting a method to produce these derivatives in an anti-selective manner (Shimada et al., 2006).

Use in NMR Studies and Protein Research

3-Bromo-1,1,1-trifluoroacetone, a related compound, has been employed as a sulfhydryl-specific reagent for proteins and peptides in NMR studies. This application offers a method for quantitating the extent of sulfhydryl modification in proteins and peptides, enhancing the understanding of protein structure and function (Brown & Seamon, 1978).

Contributions to Glycoconjugate Chemistry

In glycoconjugate chemistry, dibromoisobutyl glycosides, synthesized using 3-bromo-2-(bromomethyl) propanol (a derivative of this compound), have been used for creating neoglycolipids, neoglycoproteins, and other glycoconjugates. This method aids in the synthesis of complex carbohydrate structures that are significant in biological studies and pharmaceutical applications (Magnusson et al., 1990).